Cas no 2171761-98-9 (2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol)

• Product Name: 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol
• CAS No: 2171761-98-9
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 5761874
• PubChem ID: 165588333
• Update Time: 2025-05-26

2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171761-98-9
• 2-amino-4,4-dimethyl-1-[2-(propan-2-yloxy)ethyl]cyclohexan-1-ol
• EN300-1624963
• 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol

• Inchi： 1S/C13H27NO2/c1-10(2)16-8-7-13(15)6-5-12(3,4)9-11(13)14/h10-11,15H,5-9,14H2,1-4H3
• InChI Key： PPEIUPWBNDNUAR-UHFFFAOYSA-N
• SMILES： OC1(CCOC(C)C)CCC(C)(C)CC1N

Computed Properties

• Exact Mass: 229.204179104g/mol
• Monoisotopic Mass: 229.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol

Comprehensive Overview of 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol (CAS No. 2171761-98-9)

In the realm of organic chemistry and pharmaceutical research, 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol (CAS No. 2171761-98-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclohexane backbone and amino-alcohol functionality, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula and intricate stereochemistry make it a valuable candidate for drug discovery and material science.

The 2-amino-4,4-dimethyl moiety in this compound is particularly noteworthy, as it contributes to its stability and reactivity. The presence of a propan-2-yloxy (isopropoxy) group further enhances its solubility in organic solvents, making it a versatile intermediate in chemical synthesis. Researchers often search for "CAS 2171761-98-9 supplier" or "2-amino-4,4-dimethylcyclohexanol derivatives" to explore its commercial availability and synthetic utility. These long-tail keywords reflect the growing demand for specialized compounds in high-value industries.

Recent trends in green chemistry and sustainable synthesis have also brought this compound into focus. Scientists are investigating eco-friendly methods to produce 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol with minimal environmental impact. Queries like "biocatalytic synthesis of amino-alcohols" or "solvent-free reactions for cyclohexane derivatives" highlight the intersection of this compound with cutting-edge research. Its potential as a chiral building block for asymmetric synthesis further aligns with the pharmaceutical industry's push toward enantioselective drug development.

From a structural perspective, the cyclohexan-1-ol core of this molecule offers rigidity, which is advantageous in designing small-molecule inhibitors or ligands for biological targets. The amino group provides a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability makes CAS No. 2171761-98-9 a valuable asset in medicinal chemistry projects, particularly those targeting central nervous system (CNS) disorders or metabolic diseases.

In the context of AI-driven drug discovery, 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists frequently search for "3D structure of CAS 2171761-98-9" or "QSAR modeling of amino-alcohols" to leverage its properties in silico. The compound's balanced lipophilicity and hydrogen-bonding capacity make it a promising scaffold for optimizing drug-like properties.

Beyond pharmaceuticals, this compound finds relevance in material science, where its sterically hindered amine group can act as a corrosion inhibitor or polymer modifier. Industrial researchers often explore "applications of 4,4-dimethylcyclohexanol derivatives" or "amine-functionalized additives for coatings" to uncover its utility in advanced materials. The isopropoxyethyl side chain also introduces potential for surface-active properties, broadening its applicability in formulation chemistry.

Quality control and analytical characterization of 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. Search terms like "analytical methods for CAS 2171761-98-9" or "spectral data of amino-alcohols" underscore the importance of rigorous characterization in its study.

In summary, 2-amino-4,4-dimethyl-1-2-(propan-2-yloxy)ethylcyclohexan-1-ol (CAS No. 2171761-98-9) represents a multifaceted compound with broad implications across drug discovery, materials engineering, and sustainable chemistry. Its structural features and functional groups make it a compelling subject for ongoing research, driven by both academic curiosity and industrial demand. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.